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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)benzothiazole

Cat. No.: B1219517 Get Quote

An In-depth Technical Guide to 2-(4-Chlorophenyl)benzothiazole

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of 2-(4-Chlorophenyl)benzothiazole, a heterocyclic compound of interest to

researchers in medicinal chemistry and materials science.

Core Molecular Data
2-(4-Chlorophenyl)benzothiazole is a benzothiazole derivative containing a 4-chlorophenyl

substituent at the 2-position. Its key molecular identifiers and properties are summarized below.

Property Value References

Molecular Formula C₁₃H₈ClNS [1][2][3][4]

Molecular Weight 245.73 g/mol [1][2][4]

CAS Number 6265-91-4 [2][3][4][5]

Appearance
Light yellow to yellow to green

powder to crystal
[3]

Melting Point 117-118 °C [3][5][6]
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The synthesis of 2-(4-Chlorophenyl)benzothiazole typically involves the condensation of 2-

aminothiophenol with a derivative of 4-chlorobenzoic acid. Several methods have been

reported, including conventional heating and ultrasound-assisted synthesis.

General Synthesis Protocol via Condensation
A common and efficient method for the synthesis of 2-substituted benzothiazoles is the reaction

of 2-aminothiophenol with the corresponding benzoyl chloride.[7]

Materials:

2-aminothiophenol

4-chlorobenzoyl chloride

Toluene (or another suitable solvent)

Pyridine (or another suitable base)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Hexane and Ethyl acetate for elution

Procedure:

Dissolve 2-aminothiophenol (1 equivalent) in toluene in a round-bottom flask.

Add pyridine (1.2 equivalents) to the solution and cool the mixture in an ice bath.

Slowly add a solution of 4-chlorobenzoyl chloride (1.1 equivalents) in toluene to the cooled

mixture with constant stirring.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for 4-6 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Wash the reaction mixture with a saturated sodium bicarbonate solution, followed by brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a hexane-ethyl

acetate gradient to yield pure 2-(4-chlorophenyl)benzothiazole.[8]

Ultrasound-Assisted Synthesis
An alternative, eco-friendly method utilizes ultrasonic irradiation to promote the reaction

between 2-aminothiophenol and 4-chlorobenzaldehyde. This method can be performed without

a solvent or catalyst.[6]

Materials:

2-aminothiophenol

4-chlorobenzaldehyde

Procedure:

Mix 2-aminothiophenol and 4-chlorobenzaldehyde in a reaction vessel.

Subject the mixture to ultrasonic probe irradiation at room temperature for approximately 20

minutes.

The reaction proceeds to yield 2-(4-chlorophenyl)benzothiazole.

The product can be purified by recrystallization. This method offers advantages such as a

simple procedure, being solvent- and catalyst-free, and having a short reaction time.[6]
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Analytical Characterization
The synthesized 2-(4-Chlorophenyl)benzothiazole can be characterized using various

spectroscopic techniques.

¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum will show

characteristic signals for the aromatic protons on both the benzothiazole and the 4-

chlorophenyl rings.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon NMR spectrum will provide

information on the carbon skeleton of the molecule.

IR (Infrared) Spectroscopy: The IR spectrum will show characteristic absorption bands for

the functional groups present in the molecule.

Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight

and fragmentation pattern of the compound.

Biological and Chemical Significance
2-(4-Chlorophenyl)benzothiazole and its derivatives are of significant interest in several

fields:

Pharmaceutical Research: Benzothiazole derivatives are known to exhibit a wide range of

biological activities, including anticancer and anti-inflammatory properties. 2-(4-
Chlorophenyl)benzothiazole serves as a valuable intermediate in the synthesis of novel

therapeutic agents.[3][9][10][11][12]

Agrochemicals: This compound is used in the development of pesticides.[3]

Material Science: It can be incorporated into polymers and coatings to enhance their

chemical resistance and durability.[3]

Experimental Workflow
The following diagram illustrates a general workflow for the synthesis and characterization of 2-
(4-Chlorophenyl)benzothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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